Cas no 2097898-96-7 (benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate)

• Product Name: benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate
• CAS No: 2097898-96-7
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 6189578
• PubChem ID: 126852344
• Update Time: 2025-07-16

benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• AKOS032465378
• benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate
• F6478-3178
• 2097898-96-7
• benzyl N-[2-[3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]-2-oxoethyl]carbamate

• Inchi： 1S/C19H22N4O4/c1-14-20-9-7-17(22-14)27-16-8-10-23(12-16)18(24)11-21-19(25)26-13-15-5-3-2-4-6-15/h2-7,9,16H,8,10-13H2,1H3,(H,21,25)
• InChI Key： VVZUEFDUAPUNCP-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CN(C(CNC(=O)OCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 370.16410520g/mol
• Monoisotopic Mass: 370.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.6Ų

Additional information on benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate

Introduction to benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate (CAS No. 2097898-96-7)

Benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate (CAS No. 2097898-96-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate is composed of a benzyl carbamate moiety linked to a substituted pyrrolidine ring, which itself is functionalized with a 2-methylpyrimidine group. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity and pharmaceutical utility.

Recent studies have highlighted the importance of benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate in modulating key signaling pathways involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are enzymes often implicated in the progression of cancer and inflammatory disorders. The selective inhibition of these kinases by benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate suggests its potential as a lead compound for the development of targeted therapies.

In addition to its kinase inhibition properties, benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate has also been investigated for its ability to modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are important targets for drug discovery. Studies have shown that this compound can selectively bind to and modulate specific GPCRs, potentially offering new avenues for treating neurological and psychiatric disorders.

The pharmacokinetic profile of benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

Clinical trials involving benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxyethyl)carbamate are currently underway to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for further clinical investigation and potential commercialization as a novel therapeutic agent.

The synthesis of benzyl N-(2-{3-[ ( 2 -methyl pyrimidin - 4 - yl ) oxy ] pyrrolidin - 1 - yl } - 2 - oxo eth yl ) carbamate involves a series of well-defined chemical reactions that can be carried out under controlled laboratory conditions. Key steps in the synthetic route include the formation of the pyrrolidine ring through ring-closing metathesis (RCM), followed by functionalization with the 2-methylpyrimidine group via nucleophilic substitution reactions. The final step involves coupling the modified pyrrolidine with a benzyl carbamate moiety using standard coupling reagents.

The structural complexity and functional diversity of benzyl N-(2-{3-[ ( 2 -methyl pyrimidin - 4 - yl ) oxy ] pyrrolidin - 1 - yl } - 2 - oxo eth yl ) carbamate make it an attractive candidate for further exploration in drug discovery and development. Ongoing research aims to optimize its pharmacological properties through structure-based design approaches, such as molecular docking studies and computational modeling. These efforts are expected to yield improved analogs with enhanced potency and selectivity.

In conclusion, benzyl N-(2-{3-[ ( 2 -methyl pyrimidin - 4 - yl ) oxy ] pyrrolidin - 1 - yl } - 2 - oxo eth yl ) carbamate (CAS No. 2097898-96-7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutics targeting various diseases. Continued research and clinical evaluation will further elucidate its full therapeutic potential and pave the way for its potential use as a safe and effective drug.